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Compound of Interest

Compound Name: ZK756326 dihydrochloride

Cat. No.: B1139076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZK756326 dihydrochloride is a potent and selective nonpeptide agonist for the C-C

chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR).[1][2][3] CCR8 is primarily

expressed on specific immune cell populations, including T helper 2 (Th2) cells and regulatory

T cells (Tregs), making it a significant target in immunology and oncology research.[2]

ZK756326 serves as a valuable tool for investigating the physiological roles of CCR8 in various

cellular processes, including immune responses, cell migration, and potential involvement in

HIV infection.[1][2] These application notes provide detailed protocols for the preparation of

ZK756326 dihydrochloride stock solutions and their use in common cell-based assays.

Physicochemical and Solubility Data
Proper preparation of stock solutions is critical for obtaining accurate and reproducible

experimental results. The following table summarizes the key physicochemical and solubility

properties of ZK756326 dihydrochloride.
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Property Value Reference(s)

Chemical Name

2-[2-[4-[(3-

phenoxyphenyl)methyl]-1-

piperazinyl]ethoxy]-ethanol,

dihydrochloride

[4]

Molecular Formula C₂₁H₂₈N₂O₃ · 2HCl [4]

Molecular Weight 429.4 g/mol [4]

Appearance Crystalline solid [3][5]

Purity ≥98% [4]

Solubility
Soluble in DMSOSoluble in

PBS (pH 7.2) at 10 mg/mL
[3][4]

Storage (Solid)

Store lyophilized at -20°C,

keep desiccated. Stable for 36

months.

[2]

Storage (In Solution)

Store at -20°C and use within

3 months to prevent loss of

potency. Aliquot to avoid

multiple freeze/thaw cycles.

[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ZK756326
dihydrochloride in dimethyl sulfoxide (DMSO). High-quality, anhydrous DMSO and aseptic

techniques are essential to prevent contamination and ensure the stability of the compound.

Materials:

ZK756326 dihydrochloride powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sterile syringe and 0.22 µm syringe filter

Procedure:

Weighing: In a sterile environment (e.g., laminar flow hood), accurately weigh 4.29 mg of

ZK756326 dihydrochloride powder and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization: For sterile applications, filter the stock solution through a 0.22 µm sterile syringe

filter into a new sterile tube. This step is crucial for preventing microbial contamination of cell

cultures.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C,

protected from light.

Preparation of Working Solutions for Cell Culture
Working solutions should be prepared fresh for each experiment by diluting the 10 mM stock

solution in a sterile cell culture medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ZK756326 dihydrochloride stock

solution at room temperature.

Dilution: In a laminar flow hood, perform serial dilutions of the stock solution with a sterile,

pre-warmed cell culture medium to achieve the desired final concentrations for your
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experiment. To minimize solvent toxicity, ensure the final concentration of DMSO in the cell

culture medium is less than 0.5%, with 0.1% being preferable. A vehicle control (medium with

the same final concentration of DMSO) should be included in all experiments.

Mechanism of Action and Signaling Pathway
As an agonist of CCR8, ZK756326 initiates a cascade of intracellular signaling events upon

binding to the receptor. CCR8 is coupled to a Gαi protein. Ligand binding leads to the

dissociation of the G protein subunits (Gαi and Gβγ), which in turn modulate the activity of

downstream effectors. This can result in the activation of the mitogen-activated protein kinase

(MAPK)/extracellular signal-regulated kinase (ERK) pathway and the mobilization of

intracellular calcium.[2][4]
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Caption: Simplified CCR8 signaling pathway.

Experimental Workflow: Calcium Flux Assay
A common method to assess the activity of GPCR agonists is to measure changes in

intracellular calcium concentration. The following workflow outlines a typical calcium flux assay

using ZK756326 dihydrochloride.
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Caption: Workflow for a calcium flux assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1139076?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Flow for Data Interpretation
The following diagram illustrates the logical flow for interpreting the results from cell-based

assays using ZK756326 dihydrochloride.
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Caption: Logical flow for interpreting results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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